Cas no 379264-94-5 (b-methyl-4-Pyridinepropanol)

• Product Name: b-methyl-4-Pyridinepropanol
• CAS No: 379264-94-5
• MF: C₉H₁₃NO
• MW: 151.20562
• CID: 2084161
• Update Time: 2025-10-29

b-methyl-4-Pyridinepropanol Chemical and Physical Properties

Names and Identifiers

• b-methyl-4-Pyridinepropanol
• (RS)-2-Methyl-3-(4-pyridyl)propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on b-methyl-4-Pyridinepropanol

Introduction to b-Methyl-4-Pyridinepropanol (CAS No. 379264-94-5)

b-Methyl-4-Pyridinepropanol, also known by its CAS number 379264-94-5, is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their stability, reactivity, and ability to participate in a variety of chemical reactions. The structure of b-Methyl-4-Pyridinepropanol consists of a pyridine ring with a methyl group at the 4-position and a hydroxyl group attached to the propyl chain, making it a valuable intermediate in organic synthesis.

The synthesis of b-Methyl-4-Pyridinepropanol typically involves multi-step processes that leverage the reactivity of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, aligning with the growing demand for sustainable chemistry practices. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the synthesis pathway, ensuring higher yields and reduced by-products.

One of the most notable applications of b-Methyl-4-Pyridinepropanol is in the pharmaceutical industry. Its structure makes it an ideal candidate for use as an intermediate in drug development, particularly in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, which could lead to novel therapeutic agents. Additionally, its ability to act as a chiral auxiliary has made it valuable in asymmetric synthesis, a critical area in modern drug discovery.

In the agrochemical sector, b-Methyl-4-Pyridinepropanol has found utility as a precursor for pesticides and herbicides. Its role in enhancing the bioavailability and efficacy of these compounds has been extensively studied. Recent research has focused on modifying its structure to improve selectivity and reduce environmental impact, addressing concerns about pesticide resistance and ecological balance.

The electronic properties of b-Methyl-4-Pyridinepropanol also make it an interesting candidate for materials science applications. Its ability to act as a ligand in coordination chemistry has led to its use in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials hold potential for gas storage, catalysis, and sensing technologies, highlighting the compound's versatility across disciplines.

From a safety standpoint, understanding the handling and storage requirements of b-Methyl-4-Pyridinepropanol is crucial. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during synthesis and use to ensure compliance with occupational safety standards. Research into its toxicological profile is ongoing, with recent studies focusing on its potential effects on aquatic ecosystems.

In conclusion, b-Methyl-4-Pyridinepropanol (CAS No. 379264-94-5) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its continued exploration through cutting-edge research promises to unlock new opportunities for innovation across these fields while addressing contemporary challenges such as sustainability and environmental impact.